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Compound of Interest

Compound Name: Methyl 16-methylheptadecanoat
CAS No.: 68517-10-2
Cat. No.: B15553922
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 16-methylheptadecanoate, an ester of a branched-chain fatty acid, is a molecule of
growing interest in the scientific community. This technical guide provides a comprehensive
overview of its chemical structure, properties, synthesis, and known biological activities.
Particular emphasis is placed on its potential as an anticancer agent, with a hypothesized
signaling pathway and detailed experimental protocols to facilitate further research and
development. All quantitative data is presented in structured tables for ease of comparison, and
logical relationships are visualized using diagrams.

Chemical Structure and Properties

Methyl 16-methylheptadecanoate is the methyl ester of 16-methylheptadecanoic acid, also
known as isostearic acid. Its structure features a 17-carbon chain with a methyl branch at the
16th carbon position.
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Chemical Identifiers
Identifier Value
IUPAC Name methyl 16-methylheptadecanoate[1]
Methyl isostearate, 16-Methylheptadecanoic
Synonyms )
acid methyl ester[2][3][4]
CAS Number 5129-61-3[2][4]
Molecular Formula C19H3802[1][4]
SMILES CC(C)CCcccrcceeeececceeceece(=0)oC1]

INChl=1S/C19H3802/c1-18(2)16-14-12-10-8-6-
InChl 4-5-7-9-11-13-15-17-19(20)21-3/h18H,4-
17H2,1-3H3[1]

hvsicochemical .

Property Value Source
Molecular Weight 298.5 g/mol [1][4] PubChem
Boiling Point 340.7 £ 10.0 °C (Predicted) ChemicalBook
Density 0.862 £ 0.06 g/cm3 (Predicted) = ChemicalBook
logP 8.272 (est) ChemicalBook
Form Liquid ChemicalBook
Storage Temperature 2-8°C ChemicalBook

Synthesis of Methyl 16-Methylheptadecanoate

The most common method for synthesizing methyl 16-methylheptadecanoate is through the
Fischer esterification of 16-methylheptadecanoic acid with methanol in the presence of an acid
catalyst.

Experimental Protocol: Acid-Catalyzed Esterification
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This protocol is a standard procedure for the synthesis of fatty acid methyl esters and can be
adapted for methyl 16-methylheptadecanoate.

Materials:

16-methylheptadecanoic acid

e Methanol (anhydrous)

o Concentrated Sulfuric Acid (H2S0Oa4)

e Dichloromethane (CH2Cl2)

e 0.6 M Sodium Bicarbonate (NaHCOs) solution
o Saturated Sodium Chloride (NaCl) solution
e Anhydrous Magnesium Sulfate (MgSQOa)

» Round-bottomed flask

» Reflux condenser

e Separatory funnel

« Distillation apparatus

Procedure:

e Reaction Setup: In a 100-mL round-bottomed flask, combine 16-methylheptadecanoic acid
(e.g., 5.0 g) and methanol (e.g., 20 mL). Carefully add concentrated sulfuric acid (e.g., 2 mL)
to the mixture.

o Reflux: Attach a reflux condenser and gently heat the mixture to reflux for approximately 45-
60 minutes.

e Work-up and Extraction:

o Cool the reaction mixture to room temperature.
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o Transfer the cooled solution to a separatory funnel containing 50 mL of water.

o Rinse the reaction flask with 40 mL of dichloromethane and add this to the separatory
funnel.

o Shake the funnel to extract the methyl ester into the organic layer. Vent the funnel
frequently to release pressure.

o Separate the organic (bottom) layer.

o Wash the organic layer with 25 mL of water, followed by 25 mL of 0.6 M sodium
bicarbonate solution to neutralize any remaining acid. Caution: Foaming may occur.

o Wash the organic layer with 25 mL of saturated sodium chloride solution.
e Drying and Solvent Removal:
o Dry the dichloromethane layer over anhydrous magnesium sulfate.
o Filter the solution to remove the drying agent.
o Remove the dichloromethane solvent using a rotary evaporator or by simple distillation.

 Purification: The crude product can be further purified by vacuum distillation to yield pure
methyl 16-methylheptadecanoate.

Biological Activity and Potential Applications

Methyl 16-methylheptadecanoate has demonstrated potential as a bioactive compound, with
research pointing towards its anticancer properties. Studies suggest that it may induce
apoptosis in cancer cells.[5]

Hypothesized Anticancer Signaling Pathway

Based on literature regarding the anticancer effects of similar fatty acid derivatives and the
common pathways implicated in cancer cell apoptosis, a plausible mechanism of action for
methyl 16-methylheptadecanoate involves the modulation of the PI3K/Akt and MAPK/ERK
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signaling pathways. These pathways are critical regulators of cell survival, proliferation, and
apoptosis.
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Hypothesized signaling pathway of Methyl 16-Methylheptadecanoate.

In this proposed model, methyl 16-methylheptadecanoate is hypothesized to inhibit the
PI3K/Akt and Ras/Raf/MEK/ERK pathways. Inhibition of these pathways would lead to a
decrease in pro-survival signals and an increase in pro-apoptotic signals, ultimately resulting in
cancer cell death.

Experimental Protocol: Cell Viability Assay (MTT Assay)

This protocol is a standard colorimetric assay for assessing cell metabolic activity and can be
used to determine the cytotoxic effects of methyl 16-methylheptadecanoate on cancer cell
lines.

Materials:

Cancer cell line of interest (e.g., HeLa, A549)

o Complete cell culture medium (e.g., DMEM with 10% FBS)

» Methyl 16-methylheptadecanoate (dissolved in a suitable solvent like DMSO)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e DMSO (Dimethyl sulfoxide)

o 96-well cell culture plates

o Multichannel pipette

» Microplate reader

Procedure:

o Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per
well in 100 pL of complete medium. Incubate for 24 hours to allow for cell attachment.
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o Compound Treatment: Prepare serial dilutions of methyl 16-methylheptadecanoate in
complete medium. Remove the old medium from the wells and add 100 pL of the compound
dilutions. Include a vehicle control (medium with the same concentration of DMSO used for
the highest compound concentration). Incubate for 24, 48, or 72 hours.

o MTT Addition: After the incubation period, add 10 pL of MTT solution to each well and
incubate for 3-4 hours at 37°C.

e Formazan Solubilization: Carefully remove the medium and add 100 uL of DMSO to each
well to dissolve the formazan crystals.

» Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
vehicle control. Plot the results to determine the ICso value (the concentration of the
compound that inhibits 50% of cell growth).

Experimental Workflow: Investigating Anticancer
Mechanism

The following workflow outlines the steps to investigate the proposed anticancer mechanism of
methyl 16-methylheptadecanoate.
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Hypothesis:
M16M has anticancer activity
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Data Analysis & Interpretation

Workflow for investigating the anticancer mechanism.

Conclusion

Methyl 16-methylheptadecanoate is a fatty acid ester with promising biological activities,
particularly in the realm of oncology. This guide has provided a detailed overview of its
chemical nature, a robust protocol for its synthesis, and a hypothesized mechanism for its
anticancer effects, along with relevant experimental procedures. Further research into its
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specific molecular targets and signaling pathways is warranted to fully elucidate its therapeutic
potential. The information and protocols presented herein are intended to serve as a valuable

resource for scientists and researchers dedicated to advancing the field of drug discovery and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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